Acetyl-L-carnitine hydrochloride Acetyl-L-carnitine hydrochloride Acetyl-L-Carnitine Hydrochloride is a nutritional supplement composed of the hydrochloride salt form of the acetylated form of the endogenously produced L-carnitine, with potential neuroprotective, cognitive-enhancing, anti-depressive and immunomodulating activities. L-carnitine is responsible for the transport of fatty acids into the mitochondria for breakdown. It may also relieve peripheral neuropathy induced by chemotherapy, diabetes or other diseases. In addition, acetyl-L-carnitine may modulate the immune response by increasing T-lymphocytes maturation and may downregulate pro-inflammatory cytokines in response to viruses, such as SARS-CoV-2. It may also disrupt the ACE2 signaling pathway and inhibit the production of reactive oxygen species (ROS).
Brand Name: Vulcanchem
CAS No.: 5080-50-2
VCID: VC21212495
InChI: InChI=1S/C9H17NO4.ClH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/h8H,5-6H2,1-4H3;1H/t8-;/m1./s1/i1D3;
SMILES: CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C.Cl
Molecular Formula: C9H18NO4.Cl
C9H18ClNO4
Molecular Weight: 242.71 g/mol

Acetyl-L-carnitine hydrochloride

CAS No.: 5080-50-2

Cat. No.: VC21212495

Molecular Formula: C9H18NO4.Cl
C9H18ClNO4

Molecular Weight: 242.71 g/mol

* For research use only. Not for human or veterinary use.

Acetyl-L-carnitine hydrochloride - 5080-50-2

Specification

Description Acetyl-L-Carnitine Hydrochloride is a nutritional supplement composed of the hydrochloride salt form of the acetylated form of the endogenously produced L-carnitine, with potential neuroprotective, cognitive-enhancing, anti-depressive and immunomodulating activities. L-carnitine is responsible for the transport of fatty acids into the mitochondria for breakdown. It may also relieve peripheral neuropathy induced by chemotherapy, diabetes or other diseases. In addition, acetyl-L-carnitine may modulate the immune response by increasing T-lymphocytes maturation and may downregulate pro-inflammatory cytokines in response to viruses, such as SARS-CoV-2. It may also disrupt the ACE2 signaling pathway and inhibit the production of reactive oxygen species (ROS).
CAS No. 5080-50-2
Molecular Formula C9H18NO4.Cl
C9H18ClNO4
Molecular Weight 242.71 g/mol
IUPAC Name (3R)-3-(2,2,2-trideuterioacetyl)oxy-4-(trimethylazaniumyl)butanoate;hydrochloride
Standard InChI InChI=1S/C9H17NO4.ClH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/h8H,5-6H2,1-4H3;1H/t8-;/m1./s1/i1D3;
Standard InChI Key JATPLOXBFFRHDN-SPMMGKNWSA-N
Isomeric SMILES [2H]C([2H])([2H])C(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C.Cl
SMILES CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C.Cl
Canonical SMILES CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C.Cl
Melting Point 145 °C

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